N-[4-(dimethylamino)benzyl]-N-(1,1-dioxidotetrahydrothiophen-3-yl)-2-(2,4,6-trimethylphenoxy)acetamide

• Molecular Formula: C24H32N2O4S
• Molecular Weight: 444.6 g/mol
• IUPAC Name: N-[[4-(dimethylamino)phenyl]methyl]-N-(1,1-dioxothiolan-3-yl)-2-(2,4,6-trimethylphenoxy)acetamide
• InChI: InChI=1S/C24H32N2O4S/c1-17-12-18(2)24(19(3)13-17)30-15-23(27)26(22-10-11-31(28,29)16-22)14-20-6-8-21(9-7-20)25(4)5/h6-9,12-13,22H,10-11,14-16H2,1-5H3
• InChI Key: VCXZUUPTIJZFJZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)OCC(=O)N(CC2=CC=C(C=C2)N(C)C)C3CCS(=O)(=O)C3)C

Description

is a complex organic compound with the following chemical formula:

N-[4-(dimethylamino)benzyl]-N-(1,1-dioxidotetrahydrothiophen-3-yl)-2-(2,4,6-trimethylphenoxy)acetamide: $$\text{C}_{22}\text{H}_{23}\text{ClN}_2\text{O}_3\text{S}_2$$C22​H23​ClN2​O3​S2​

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• It belongs to the class of benzothiophene derivatives and contains a dimethylamino group, a thiophene ring, and a phenoxyacetamide moiety.
• This compound exhibits interesting pharmacological properties and has applications in various fields.

Preparation Methods

Synthetic Routes: The synthesis of this compound involves several steps. One common approach is the condensation of 4-(dimethylamino)benzaldehyde with 1,1-dioxidotetrahydrothiophen-3-ylamine, followed by acylation with 2-(2,4,6-trimethylphenoxy)acetyl chloride.

Reaction Conditions: These reactions typically occur under anhydrous conditions using suitable solvents (e.g., dichloromethane or tetrahydrofuran) and acid catalysts.

Industrial Production: While industrial-scale production methods may vary, the synthetic route remains consistent.

Chemical Reactions Analysis

Reactivity: This compound can undergo various reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions:

Major Products: The products depend on the specific reaction conditions, but common products include derivatives with modified functional groups.

Scientific Research Applications

Biology: Investigations focus on its interactions with biological macromolecules, such as proteins and nucleic acids.

Medicine: It may exhibit pharmacological activity, making it relevant for drug discovery.

Industry: Its use in materials science, catalysis, or organic synthesis is explored.

Mechanism of Action

• The exact mechanism remains an active area of research.

Targets: It likely interacts with specific receptors or enzymes due to its structural features.

Pathways: Further studies are needed to elucidate the pathways affected by this compound.

Comparison with Similar Compounds

Uniqueness: Its combination of a benzothiophene core, dimethylamino group, and phenoxyacetamide side chain sets it apart.

Similar Compounds: Other benzothiophene derivatives, such as related amides or sulfonamides, may share some features

Remember that this compound’s potential applications and mechanisms are still being explored, and further research will enhance our understanding